![molecular formula C17H21N3 B7629686 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane](/img/structure/B7629686.png)
2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane
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Overview
Description
2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane, also known as P2A, is a widely researched chemical compound in the field of medicinal chemistry. It is a heterocyclic compound that contains two pyridine rings and an azepane ring, and it has been found to possess a range of biological activities that make it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of protein kinase C (PKC), an enzyme involved in cell signaling.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and induce apoptosis (programmed cell death) in cancer cells. This compound has also been found to have neuroprotective effects, protecting against oxidative stress and reducing neuronal damage.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane. One area of interest is its potential as a therapeutic agent for inflammatory diseases, such as arthritis and inflammatory bowel disease. Another area of interest is its potential as a cancer therapy, either alone or in combination with other drugs. Additionally, there is ongoing research into the development of new synthetic methods for this compound, which could improve its synthesis efficiency and yield.
Synthesis Methods
The synthesis of 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane involves the reaction of 2-pyridinecarboxaldehyde with 2-(bromomethyl)pyridine, followed by reduction with sodium borohydride and cyclization with 1,6-dibromohexane. This method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane has been extensively studied for its potential applications in various fields of medicine. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer activities. This compound has also been shown to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.
Properties
IUPAC Name |
2-pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3/c1-2-7-17(15-8-11-18-12-9-15)20(13-5-1)14-16-6-3-4-10-19-16/h3-4,6,8-12,17H,1-2,5,7,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXNZDEOHWQOCIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(N(CC1)CC2=CC=CC=N2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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